Cas no 5331-13-5 (1-phenylhexane-1,3-dione)

1-phenylhexane-1,3-dione structure
1-phenylhexane-1,3-dione structure
Product Name:1-phenylhexane-1,3-dione
CAS No:5331-13-5
MF:C12H14O2
MW:190.238363742828
CID:1582444
PubChem ID:220036
Update Time:2025-04-21

1-phenylhexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-phenylhexane-1,3-dione
    • 1-PHENYL-1,3-HEXANEDIONE
    • 1-phenyl-1,3-hexadecanedione
    • NSC2250
    • CTK4J7548
    • AC1Q5F1Q
    • 1-phenyl-hexane-1,3-dione
    • buterylacetophenone
    • SureCN3163311
    • AC1L581F
    • AR-1C5323
    • 1-phenyl-1,3-hexadione
    • 1-phenyl-1,3-hexadione;1-phenyl-1,3-hexadecanedione;buterylacetophenone;1-phenyl-hexane-1,3-dione;1-PHENYL-1,3-HEXANEDIONE;
    • CS-0297061
    • AKOS010652636
    • 5331-13-5
    • EN300-1125650
    • Butyrylacetophenon
    • DTXSID30277405
    • SCHEMBL3163311
    • NSC-2250
    • 1,3-Hexanedione, 1-phenyl-
    • Inchi: 1S/C12H14O2/c1-2-6-11(13)9-12(14)10-7-4-3-5-8-10/h3-5,7-8H,2,6,9H2,1H3
    • InChI Key: WBMJETLNTZLTFE-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC=CC=1)=O)CCC

Computed Properties

  • Exact Mass: 190.09900
  • Monoisotopic Mass: 190.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.033
  • Boiling Point: 294.9°C at 760 mmHg
  • Flash Point: 110°C
  • Refractive Index: 1.507
  • PSA: 34.14000
  • LogP: 2.62860

1-phenylhexane-1,3-dione Pricemore >>

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